Cas no 72601-38-8 ((7aS,8S)-8-hydroxy-6,6,8-trimethyl-5,6,7,7a,8,9-hexahydroazuleno[5,6-c]furan-3(1H)-one)

• Product Name: (7aS,8S)-8-hydroxy-6,6,8-trimethyl-5,6,7,7a,8,9-hexahydroazuleno[5,6-c]furan-3(1H)-one
• CAS No: 72601-38-8
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1756425
• PubChem ID: 155912
• Update Time: 2025-04-21

(7aS,8S)-8-hydroxy-6,6,8-trimethyl-5,6,7,7a,8,9-hexahydroazuleno[5,6-c]furan-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• (7aS,8S)-8-hydroxy-6,6,8-trimethyl-5,6,7,7a,8,9-hexahydroazuleno[5,6-c]furan-3(1H)-one
• Azuleno(5,6-c)furan-3(1H)-one, 5,6,7,7a,8,9-hexahydro-8-hydroxy-6,6,8-trimethyl-, (7aS,8S)-
• (5S,5aS)-5-hydroxy-5,7,7-trimethyl-4,5a,6,8-tetrahydro-3H-azuleno[5,6-c]furan-1-one
• (7aS,8S)-5,6,7,7a,8,9-Hexahydro-8-hydroxy-6,6,8-trimethylazuleno[5,6-c]furan-3(1H)-one
• 72601-38-8
• DTXSID30222930
• DTXCID60145421
• (5S,5aS)-5-hydroxy-5,7,7-trimethyl-4,5a,6,8-tetrahydro-3H-azuleno(5,6-c)furan-1-one

• Inchi： 1S/C15H20O3/c1-14(2)5-9-4-11-10(8-18-13(11)16)6-15(3,17)12(9)7-14/h4,12,17H,5-8H2,1-3H3/t12-,15-/m0/s1
• InChI Key： UAGRYLZLTBLSDQ-WFASDCNBSA-N
• SMILES： O[C@@]1(C)CC2COC(C=2C=C2CC(C)(C)C[C@H]12)=O

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides